Cas no 1327274-34-9 ((5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone)

• Product Name: (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone
• CAS No: 1327274-34-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 3035823
• Update Time: 2025-06-08

(5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone Chemical and Physical Properties

Names and Identifiers

• (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone
• (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone,99%e.e.
• (S)-5-benzyl-6,6-dimethylmorpholin-3-one
• 3-Morpholinone, 6,6-dimethyl-5-(phenylmethyl)-, (5S)-

• Inchi： 1S/C13H17NO2/c1-13(2)11(14-12(15)9-16-13)8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： BNODCCKBTVVFHM-NSHDSACASA-N
• SMILES： N1[C@@H](CC2=CC=CC=C2)C(C)(C)OCC1=O

Additional information on (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone

Introduction to (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone (CAS No. 1327274-34-9)

Compound CAS No. 1327274-34-9, specifically identified as (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemical configuration and structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The meticulous synthesis and characterization of this molecule underscore the importance of precision in chemical synthesis, particularly in the context of chiral compounds which often exhibit distinct pharmacological properties.

The stereochemistry of (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone is a critical factor that influences its biological activity. The presence of the (5S) configuration at the stereogenic center contributes to its specific interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted the importance of stereoselective synthesis in developing drugs with enhanced efficacy and reduced side effects. The compound’s structure, featuring a morpholine ring and a phenylmethyl substituent, positions it as a promising candidate for further investigation in various therapeutic areas.

In the realm of drug discovery, the development of new molecular entities with optimized pharmacokinetic profiles is paramount. The synthesis of (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone exemplifies the advancements in synthetic methodologies that enable the production of complex molecules with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving these milestones. The compound’s molecular framework suggests potential applications in the treatment of neurological disorders, where precise stereochemical control is essential for therapeutic success.

Recent research has demonstrated that chiral auxiliaries can play a pivotal role in the stereoselective synthesis of complex molecules like (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone. These auxiliaries facilitate the formation of specific stereoisomers while minimizing unwanted byproducts, thereby enhancing the overall yield and purity of the desired compound. The use of advanced spectroscopic techniques such as NMR and X-ray crystallography has further elucidated the structural details of this molecule, providing insights into its conformational preferences and intermolecular interactions.

The morpholine moiety in (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone is particularly noteworthy due to its prevalence in biologically active compounds. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The phenylmethyl substituent further enhances the compound’s potential by introducing hydrophobicity and increasing its binding affinity to biological targets. This combination of structural features makes it an attractive candidate for further exploration in drug development.

The pharmacological profile of (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone is still under investigation, but preliminary studies suggest promising applications in treating neurological conditions. The compound’s ability to interact selectively with specific receptors or enzymes could lead to the development of novel therapeutics with improved efficacy and reduced side effects compared to existing treatments. Additionally, its unique stereochemical configuration may offer advantages over racemic mixtures by providing more predictable pharmacological responses.

In conclusion, (5S)-6,6-Dimethyl-5-(phenylmethyl)-3-morpholinone (CAS No. 1327274-34-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. The precise stereochemical control achieved during its synthesis underscores the importance of modern synthetic methodologies in drug development. Further research is warranted to fully explore its pharmacological potential and to develop novel therapeutic agents based on this scaffold. The continued investigation into chiral compounds like this one will undoubtedly contribute to future breakthroughs in medicine.